Cas no 294848-66-1 (2,4-dimethyl 3-(phenylcarbamoyl)-1,3-thiazolidine-2,4-dicarboxylate)

• Product Name: 2,4-dimethyl 3-(phenylcarbamoyl)-1,3-thiazolidine-2,4-dicarboxylate
• CAS No: 294848-66-1
• CID: 4644008
• Update Time: 2025-06-08

2,4-dimethyl 3-(phenylcarbamoyl)-1,3-thiazolidine-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• DIMETHYL 3-(ANILINOCARBONYL)-1,3-THIAZOLANE-2,4-DICARBOXYLATE
• 2,4-dimethyl 3-(phenylcarbamoyl)-1,3-thiazolidine-2,4-dicarboxylate
• 2,4-Thiazolidinedicarboxylic acid, 3-[(phenylamino)carbonyl]-, 2,4-dimethyl ester

Additional information on 2,4-dimethyl 3-(phenylcarbamoyl)-1,3-thiazolidine-2,4-dicarboxylate

Recent Advances in the Study of 2,4-dimethyl 3-(phenylcarbamoyl)-1,3-thiazolidine-2,4-dicarboxylate (CAS: 294848-66-1)

The compound 2,4-dimethyl 3-(phenylcarbamoyl)-1,3-thiazolidine-2,4-dicarboxylate (CAS: 294848-66-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 294848-66-1, which serves as a key intermediate in the preparation of various biologically active molecules. Researchers have developed optimized synthetic routes to improve yield and purity, leveraging modern techniques such as microwave-assisted synthesis and flow chemistry. These advancements have facilitated the large-scale production of the compound, enabling further pharmacological evaluations.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2,4-dimethyl 3-(phenylcarbamoyl)-1,3-thiazolidine-2,4-dicarboxylate exhibits promising inhibitory effects against specific enzyme targets implicated in inflammatory and metabolic disorders. Notably, the compound has shown selective inhibition of cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), suggesting potential applications in the treatment of conditions such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD).

Further investigations into the mechanism of action have revealed that 294848-66-1 interacts with key amino acid residues in the active sites of its target enzymes, as confirmed by molecular docking studies and X-ray crystallography. These structural insights have paved the way for the design of derivatives with enhanced potency and selectivity. Recent patent filings indicate growing commercial interest in this compound, with several pharmaceutical companies exploring its use in novel therapeutic formulations.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 2,4-dimethyl 3-(phenylcarbamoyl)-1,3-thiazolidine-2,4-dicarboxylate. Current research efforts are focused on addressing issues related to bioavailability and metabolic stability through structural modifications and prodrug strategies. Collaborative studies between academic institutions and industry partners are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 294848-66-1 represents a valuable scaffold in medicinal chemistry with diverse therapeutic potential. The ongoing research underscores the importance of this compound in the development of next-generation pharmaceuticals targeting inflammatory and metabolic diseases. Future studies will likely explore its applications in combination therapies and personalized medicine approaches, further expanding its impact on the field of chemical biology.